3-chloro-2H-benzo[h]chromen-2-one

• Molecular Formula: C13H7ClO2
• Molecular Weight: 230.64 g/mol
• IUPAC Name: 3-chlorobenzo[h]chromen-2-one
• InChI: InChI=1S/C13H7ClO2/c14-11-7-9-6-5-8-3-1-2-4-10(8)12(9)16-13(11)15/h1-7H
• InChI Key: NRAFVZOBWKXRNA-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC3=C2OC(=O)C(=C3)Cl

Description

3-chloro-2H-benzo[h]chromen-2-one, also known as ClBCO, is a heterocyclic compound that has been the subject of extensive scientific research due to its potential applications in various fields. ClBCO is a derivative of coumarin, a natural substance found in many plants that is known for its medicinal properties. In recent years, ClBCO has gained attention for its potential use as a drug candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 3-chloro-2H-benzo[h]chromen-2-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in the development and progression of diseases. In cancer cells, 3-chloro-2H-benzo[h]chromen-2-one has been shown to induce apoptosis, or programmed cell death, by activating the caspase pathway. In Alzheimer's disease, 3-chloro-2H-benzo[h]chromen-2-one has been shown to inhibit the activity of beta-amyloid by binding to its active site.
Biochemical and Physiological Effects:
3-chloro-2H-benzo[h]chromen-2-one has been shown to have various biochemical and physiological effects, including the inhibition of various enzymes and signaling pathways. In addition, 3-chloro-2H-benzo[h]chromen-2-one has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-2H-benzo[h]chromen-2-one in lab experiments is its relatively simple synthesis method. In addition, 3-chloro-2H-benzo[h]chromen-2-one has been shown to exhibit cytotoxic activity against various cancer cell lines, making it a potential candidate for further development as an anticancer drug. However, one limitation of using 3-chloro-2H-benzo[h]chromen-2-one in lab experiments is its relatively low solubility in water, which may limit its bioavailability.

Future Directions

There are several potential future directions for research on 3-chloro-2H-benzo[h]chromen-2-one. One area of research could focus on the development of more efficient synthesis methods for 3-chloro-2H-benzo[h]chromen-2-one, which could improve its bioavailability and potential as a drug candidate. Another area of research could focus on the development of 3-chloro-2H-benzo[h]chromen-2-one derivatives with improved solubility and bioavailability. Finally, further studies are needed to fully understand the mechanism of action of 3-chloro-2H-benzo[h]chromen-2-one and its potential applications in the treatment of various diseases.

Synthesis Methods

3-chloro-2H-benzo[h]chromen-2-one can be synthesized using a variety of methods, including the Pechmann condensation reaction, which involves the reaction of salicylaldehyde with chloroacetyl chloride in the presence of a catalyst. Other methods include the reaction of salicylaldehyde with chloroacetic acid and the reaction of 3-chloro-2-hydroxybenzaldehyde with malonic acid in the presence of a base.

Scientific Research Applications

3-chloro-2H-benzo[h]chromen-2-one has been extensively studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and inflammation. In vitro studies have shown that 3-chloro-2H-benzo[h]chromen-2-one exhibits cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. In addition, 3-chloro-2H-benzo[h]chromen-2-one has been shown to inhibit the activity of beta-amyloid, a protein that is implicated in the development of Alzheimer's disease.